Cas no 80567-47-1 (Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester)

Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester structure
80567-47-1 structure
Product Name:Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester
CAS No:80567-47-1
MF:C6H12O4
MW:148.157082557678
CID:705413
PubChem ID:12603546
Update Time:2025-04-19

Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,3-dihydroxy-3-methyl-, methyl ester
    • methyl 2,3-dihydroxy-3-methylbutanoate
    • DTXSID00504098
    • 80567-47-1
    • Inchi: 1S/C6H12O4/c1-6(2,9)4(7)5(8)10-3/h4,7,9H,1-3H3
    • InChI Key: GHWRZRNYIIZFRP-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C(=O)OC)O

Computed Properties

  • Exact Mass: 148.07355886g/mol
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 66.8Ų

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